Myristyl Palmitate
Myristyl Palmitate
Myristyl palmitate is a palmitate ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of tetradecan-1-ol. It has a role as a bacterial metabolite and a fungal xenobiotic metabolite. It is a hexadecanoate ester and a wax ester. It derives from a tetradecan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
4536-26-9
VCID:
VC0143673
InChI:
InChI=1S/C30H60O2/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30(31)32-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h3-29H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCC(=O)OCCCCCCCCCCCCCC
Molecular Formula:
C30H60O2
Molecular Weight:
452.8 g/mol
Myristyl Palmitate
CAS No.: 4536-26-9
Reference Standards
VCID: VC0143673
Molecular Formula: C30H60O2
Molecular Weight: 452.8 g/mol
CAS No. | 4536-26-9 |
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Product Name | Myristyl Palmitate |
Molecular Formula | C30H60O2 |
Molecular Weight | 452.8 g/mol |
IUPAC Name | tetradecyl hexadecanoate |
Standard InChI | InChI=1S/C30H60O2/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30(31)32-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h3-29H2,1-2H3 |
Standard InChIKey | UULYVBBLIYLRCU-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCCCCC(=O)OCCCCCCCCCCCCCC |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OCCCCCCCCCCCCCC |
Physical Description | OtherSolid |
Description | Myristyl palmitate is a palmitate ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of tetradecan-1-ol. It has a role as a bacterial metabolite and a fungal xenobiotic metabolite. It is a hexadecanoate ester and a wax ester. It derives from a tetradecan-1-ol. |
Synonyms | Hexadecanoic Acid Tetradecyl Ester; Palmitic Acid Tetradecyl Ester; 1-Tetradecanol Palmitate; Tetradecyl Hexadecanoate; Tetradecyl Palmitate; |
PubChem Compound | 78294 |
Last Modified | Nov 11 2021 |
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